2-Fluoro-6-hydrazinopyridine
Overview
Description
2-Fluoro-6-hydrazinopyridine is a chemical compound with the empirical formula C5H6FN3 and a molecular weight of 127.12 . It is used in scientific research and has intriguing properties that make it valuable for various applications, including drug discovery, organic synthesis, and catalysis.
Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringNNc1cccc(F)n1
. The InChI code is 1S/C5H6FN3/c6-4-2-1-3-5(8-4)9-7/h1-3H,7H2,(H,8,9)
. Physical and Chemical Properties Analysis
This compound is a solid at room temperature . The storage temperature is between 2-8°C .Scientific Research Applications
Synthesis and Pharmaceutical Research
- Synthesis of Novel Compounds : 2-Fluoro-6-hydrazinopyridine is used in the synthesis of novel fluorine-substituted heterobicyclic nitrogen systems, which are potential inhibitors for HIV-1 activity (Abdel-Rahman, Makki, & Al-Romaizan, 2014).
- Anticonvulsant and Anti-Electroshock Properties : This compound reacts with nitriles to produce pyrazoles that exhibit anticonvulsant and anti-electroshock properties (Fomum & Ifeadike, 1985).
Chemical Analysis and Spectroscopy
- X-Ray and Spectroscopic Analysis : this compound derivatives have been studied using X-ray diffraction, revealing structural differences compared to similar compounds and contributing to the understanding of hydrogen bonding and molecular interactions (Tranfić et al., 2011).
Application in Ligand Synthesis
- Synthesis of Bis-Pyrazolylpyridines : This compound is crucial for preparing a variety of bis-pyrazolylpyridines, aiding in the efficient synthesis of sterically crowded pyridine derivatives (Brien, Garner, & Pinney, 2006).
Radiochemistry and Radiopharmaceuticals
- Synthesis of Radioligands : It is used in synthesizing radioligands for imaging central nicotinic acetylcholine receptors, showing its potential in neuroimaging and the study of neurological diseases (Dollé et al., 1998).
Bioimaging and Chemosensing
- Fluorescent Chemosensing : Derivatives of this compound have been applied in developing fluorescent chemosensors for detecting metal ions like Al3+ and Zn(II), showing potential in environmental monitoring and bioimaging (Rahman et al., 2017).
Safety and Hazards
When handling 2-Fluoro-6-hydrazinopyridine, it is advised not to breathe dust, mist, or spray. Personal protective equipment should be worn, and contact with skin and eyes should be avoided . The substance is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation .
Mechanism of Action
Target of Action
Hydrazinopyridines, in general, have been actively investigated as precursors in the synthesis of products having biological activity .
Mode of Action
The presence of the highly reactive hydrazine group in the molecule makes it possible to insert the pyridine fragment into complex molecular structures .
Biochemical Pathways
Hydrazinopyridines and their derivatives have been recommended as herbicides, plant growth regulators, and fungicides , suggesting they may interact with biochemical pathways related to these functions.
Result of Action
Products obtained on the basis of hydrazinopyridines have anti-inflammatory, antiulcer, and other types of activity , suggesting potential cellular and molecular effects.
Properties
IUPAC Name |
(6-fluoropyridin-2-yl)hydrazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6FN3/c6-4-2-1-3-5(8-4)9-7/h1-3H,7H2,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GESCDDOSISTEKA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)F)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30363074 | |
Record name | 2-fluoro-6-hydrazinopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30363074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
80714-39-2 | |
Record name | 2-fluoro-6-hydrazinopyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30363074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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